Cas no 2229003-06-7 (3-(4-bromo-2-methoxyphenyl)-3-fluoropropan-1-amine)

• Product Name: 3-(4-bromo-2-methoxyphenyl)-3-fluoropropan-1-amine
• CAS No: 2229003-06-7
• MF: C₁₀H₁₃BrFNO
• MW: 262.118725538254
• CID: 6612729
• PubChem ID: 165970963
• Update Time: 2025-05-21

3-(4-bromo-2-methoxyphenyl)-3-fluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-2-methoxyphenyl)-3-fluoropropan-1-amine
• EN300-1907731
• 2229003-06-7

• Inchi： 1S/C10H13BrFNO/c1-14-10-6-7(11)2-3-8(10)9(12)4-5-13/h2-3,6,9H,4-5,13H2,1H3
• InChI Key： NKLRMDJMFQEMIE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OC)C(CCN)F

Computed Properties

• Exact Mass: 261.01645g/mol
• Monoisotopic Mass: 261.01645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(4-bromo-2-methoxyphenyl)-3-fluoropropan-1-amine

3-(4-Bromo-2-methoxyphenyl)-3-fluoropropan-1-amine: A Comprehensive Overview

The compound 3-(4-bromo-2-methoxyphenyl)-3-fluoropropan-1-amine, with the CAS number 2229003-06-7, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique substitution pattern, featuring a bromine atom and a methoxy group on the aromatic ring, as well as a fluorine atom on the propanamine backbone. These substituents contribute to its intriguing chemical properties and potential biological activities.

Recent studies have highlighted the importance of this compound in drug discovery efforts, particularly in the development of novel therapeutics targeting various disease states. The presence of the bromine and methoxy groups on the aromatic ring suggests potential for modulation of pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Additionally, the fluorine atom on the propanamine backbone may enhance the compound's lipophilicity, which is often desirable in drug design for improved bioavailability.

One of the most promising applications of 3-(4-bromo-2-methoxyphenyl)-3-fluoropropan-1-amine lies in its potential as a lead compound for anti-cancer drug development. Researchers have explored its ability to inhibit key enzymes and signaling pathways involved in cancer progression. For instance, studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its potential as a chemotherapeutic agent.

Moreover, this compound has shown promise in modulating neurodegenerative diseases such as Alzheimer's disease. The methoxy group on the aromatic ring is known to confer antioxidant properties, which may help mitigate oxidative stress—a hallmark of neurodegenerative conditions. Furthermore, the propanamine backbone provides a scaffold for potential interactions with neurotransmitter systems, making this compound a valuable candidate for exploring treatments for neurological disorders.

In terms of synthesis, 3-(4-bromo-2-methoxyphenyl)-3-fluoropropan-1-amine can be prepared through a variety of routes, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and scalable syntheses of this compound, reducing production costs and enhancing its feasibility for large-scale applications.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structure and purity of this compound. These methods provide critical insights into its molecular integrity and stability under various conditions.

In conclusion, 3-(4-bromo-2-methoxyphenyl)-3-fluoropropan-1-amine represents a significant advancement in organic synthesis and drug discovery. Its unique structural features and promising biological activities make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover its full potential, this compound stands at the forefront of innovative therapeutic development.